N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide

• IUPAC Name: N,N-diethyl-2,3-dimethylquinoxaline-6-carboxamide
• InChI: InChI=1S/C15H19N3O/c1-5-18(6-2)15(19)12-7-8-13-14(9-12)17-11(4)10(3)16-13/h7-9H,5-6H2,1-4H3
• InChI Key: GJFJIDRUZKNVEX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC2=NC(=C(N=C2C=C1)C)C
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide, also known as QX-314, is a quaternary lidocaine derivative that has been used in scientific research applications. This compound is unique in that it is membrane-impermeable, meaning it cannot pass through the cell membrane. As a result, it is often used in conjunction with other compounds to selectively target specific cells and tissues.

Mechanism of Action

N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide works by blocking voltage-gated sodium channels, which are responsible for the generation and propagation of action potentials in neurons and other cells. By selectively blocking these channels, N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide can effectively silence the activity of targeted cells.
Biochemical and Physiological Effects:
N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide has been shown to have a number of biochemical and physiological effects on cells and tissues. For example, it has been shown to inhibit the release of neurotransmitters from neurons, as well as reduce the activity of ion channels and receptors. Additionally, N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for a variety of conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide is its selectivity for specific cells and tissues. This allows researchers to study the function and activity of targeted cells in a controlled manner. However, one limitation of N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide is its membrane-impermeability, which can make it difficult to deliver the compound to cells and tissues.

Future Directions

There are a number of potential future directions for research involving N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide. For example, researchers are currently exploring the use of N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide as a potential therapeutic agent for a variety of conditions, such as chronic pain and inflammation. Additionally, there is interest in developing new derivatives of N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide that may have improved selectivity and delivery properties. Finally, researchers are also exploring the use of N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide in combination with other compounds to further enhance its selectivity and effectiveness.

Synthesis Methods

N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide can be synthesized through a multi-step process involving the reaction of 2,3-dimethylquinoxaline with diethylamine and ethyl chloroformate. The resulting product is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N~6~,N~6~-diethyl-2,3-dimethyl-6-quinoxalinecarboxamide has been widely used in scientific research as a tool to selectively block the activity of neurons and other cells. It is often used in conjunction with other compounds, such as capsaicin, to selectively target sensory neurons. This allows researchers to study the function and activity of specific cells and tissues in a controlled manner.